molecular formula C11H13NO2 B8327133 Methyl 4-amino-2-cyclopropylbenzoate

Methyl 4-amino-2-cyclopropylbenzoate

Cat. No.: B8327133
M. Wt: 191.23 g/mol
InChI Key: VDIZYXRXGWXEPR-UHFFFAOYSA-N
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Description

Methyl 4-amino-2-cyclopropylbenzoate is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

methyl 4-amino-2-cyclopropylbenzoate

InChI

InChI=1S/C11H13NO2/c1-14-11(13)9-5-4-8(12)6-10(9)7-2-3-7/h4-7H,2-3,12H2,1H3

InChI Key

VDIZYXRXGWXEPR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)N)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of methyl 2-bromo-4-nitrobenzoate (871 mg), bis(tricyclohexylphosphine)palladium(II)dichloride (136 mg), tripotassium phosphate (3.98 g) and cyclopropylboronic acid (863 mg) were added toluene (10 mL) and water (0.4 mL), and the mixture was stirred with heating under reflux for 8 hr. The reaction mixture was cooled, water was added, and the mixture was extracted with ethyl acetate. The solvent was evaporated from the organic layer, and the obtained residue was purified by column chromatography (ethyl acetate:hexane) to give methyl 2-cyclopropyl-4-nitrobenzoate (285 mg). The obtained methyl 2-cyclopropyl-4-nitrobenzoate (285 mg) was dissolved in a solution of ethyl acetate and ethanol, and catalytic hydrogenation was performed using palladium carbon to give methyl 4-amino-2-cyclopropylbenzoate (189 mg). Using the obtained methyl 4-amino-2-cyclopropylbenzoate (189 mg) and 3-chloropropane-1-sulfonyl chloride (0.156 mL) and by the reaction and treatment in the same manner as in Preparation Example 17, the title compound (168 mg) was obtained.
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